Cas no 2172432-60-7 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid
• CAS No: 2172432-60-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6463566
• PubChem ID: 165813651
• Update Time: 2025-05-24

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid
• EN300-1504871
• 2172432-60-7
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}hexanoic acid

• Inchi： 1S/C25H30N2O6/c1-2-7-17(14-24(29)30)27-23(28)16-32-13-12-26-25(31)33-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22H,2,7,12-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： MTZKXCHVUDVEHU-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(NC(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid

Recent Advances in the Application of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid (CAS: 2172432-60-7) in Chemical Biology and Pharmaceutical Research

The compound 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid (CAS: 2172432-60-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and hexanoic acid backbone, serves as a versatile building block in peptide synthesis and drug development. Recent studies have explored its utility in the design of novel therapeutics, particularly in the context of targeted drug delivery and biocompatible materials.

One of the key advancements in the application of this compound is its role in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the Fmoc-protected amino acid derivative facilitates efficient coupling reactions, enabling the synthesis of complex peptide sequences with high purity and yield. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of peptide-based inhibitors for protease enzymes, showcasing its potential in addressing diseases such as cancer and viral infections.

In addition to its synthetic utility, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid has been investigated for its biocompatibility and self-assembling properties. A recent report in Advanced Materials revealed that this compound can form stable hydrogels under physiological conditions, making it a promising candidate for tissue engineering and regenerative medicine. The study emphasized the compound's ability to support cell adhesion and proliferation, suggesting its potential in scaffold-based therapies.

Further research has explored the pharmacokinetic and pharmacodynamic properties of derivatives of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed the optimization of its structure to enhance bioavailability and target specificity. The modified derivatives exhibited improved stability in serum and increased binding affinity to target proteins, underscoring the compound's adaptability in drug design.

Looking ahead, the integration of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid into multifunctional drug delivery systems represents a promising avenue for future research. Its compatibility with various conjugation techniques and its modular structure position it as a valuable tool for the development of next-generation therapeutics. Continued exploration of its applications is expected to yield innovative solutions for unmet medical needs.